5-(3,5-Dibromophenyl)furan-2-carboxylic acid
Overview
Description
5-(3,5-Dibromophenyl)furan-2-carboxylic acid is a compound that belongs to the class of furans . It has a molecular formula of C11H6Br2O3 and a molecular weight of 345.97 .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the use of sodium chlorite, sodium dihydrogen phosphate, and 2-methyl-but-2-ene in water and tert-butyl alcohol at 20℃ for 11 hours . Another method involves the use of 4-methyl-morpholine and 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride in methanol and water at 20℃ for 19 hours .Molecular Structure Analysis
The molecular structure of this compound consists of a furan ring substituted at the 2-position with a carboxylic acid group and at the 5-position with a 3,5-dibromophenyl group .Chemical Reactions Analysis
The compound can participate in various chemical reactions. For instance, it can be used in the synthesis of bio-based polyesters and various other polymers . It can also be converted into acid chloride derivatives, which are useful intermediates for the production of furoate ester biofuels and polymers .Physical and Chemical Properties Analysis
The compound has a molecular weight of 345.97 . Other physical and chemical properties such as boiling point and linear structure formula are not specified in the retrieved papers .Scientific Research Applications
Antimycobacterial Agents
Furan-2-carboxylic acids and their derivatives have been identified as promising classes of antimycobacterial agents. These compounds exhibit the ability to interfere with iron homeostasis, a critical process in mycobacterial species, indicating their potential use in treating tuberculosis and related infections. The fluorinated ester derivatives of 5-(4-nitrophenyl)furan-2-carboxylic acid, for example, have shown significant potency, suggesting that brominated phenyl variants might offer similar or distinct biological activities (Mori et al., 2022).
Polymer and Biofuel Production
Derivatives of furan-2-carboxylic acids serve as intermediates in producing bio-based polymers and biofuels. The conversion of biomass-derived furfural to furan-2,5-dicarboxylic acid (FDCA) highlights the role of furan derivatives in synthesizing materials that can replace petroleum-based products. This process underlines the importance of furan carboxylic acids in developing sustainable materials and energy sources, suggesting potential applications for "5-(3,5-Dibromophenyl)furan-2-carboxylic acid" in these areas (Dutta, Wu, & Mascal, 2015).
Biocatalytic Synthesis
The enzymatic synthesis of furan carboxylic acids from 5-hydroxymethylfurfural (HMF) demonstrates the feasibility of using biocatalysts for converting biomass-derived intermediates into valuable chemicals. This approach, which leverages the catalytic promiscuity of enzymes, offers an environmentally friendly and efficient method for synthesizing furan derivatives, including potential pathways for "this compound" (Jia, Zong, Zheng, & Li, 2019).
Pharmaceutical Applications
Compounds structurally related to "this compound" have been explored for their pharmaceutical applications, including their potential as anti-tuberculosis agents. The study of 5-phenyl-furan-2-carboxylic acids and their derivatives has opened new avenues for developing drugs targeting mycobacterial infections, indicating that the brominated derivatives could also be of interest for pharmaceutical research (Mori et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
5-(3,5-dibromophenyl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Br2O3/c12-7-3-6(4-8(13)5-7)9-1-2-10(16-9)11(14)15/h1-5H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABJLGOHSGCWMAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)C(=O)O)C2=CC(=CC(=C2)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Br2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90699442 |
Source
|
| Record name | 5-(3,5-Dibromophenyl)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90699442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54023-00-6 |
Source
|
| Record name | 5-(3,5-Dibromophenyl)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90699442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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